Cas no 1805418-11-4 (Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805418-11-4
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4871051
• Update Time: 2025-05-20

Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)7-5(8(12)13)6(11)4(2-10)3-14-7/h3,8H,2H2,1H3
• InChI Key： LUDLNBIEUFWUJB-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(=O)OC)C(C(F)F)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate, with CAS No. 1805418-11-4, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a methyl ester, a bromomethyl group, a chlorine atom, and a difluoromethyl group. These substituents contribute to its distinct chemical properties and potential applications in various industries.

The synthesis of Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate involves a series of carefully controlled reactions, often utilizing advanced catalytic systems and precise stoichiometric conditions. Recent studies have highlighted the importance of understanding the stereochemical outcomes of these reactions, particularly in the context of asymmetric synthesis. Researchers have demonstrated that the placement of substituents on the pyridine ring can significantly influence the reactivity and selectivity of the compound in subsequent transformations.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The presence of a bromomethyl group introduces a site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. For instance, recent research has explored its use as a precursor for anti-cancer drugs, where the bromomethyl group can be modified to target specific cellular pathways. Additionally, the chlorine and difluoromethyl groups enhance the compound's stability and solubility, making it an ideal candidate for drug delivery systems.

In the realm of materials science, Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate has been investigated for its potential as a building block in the synthesis of advanced polymers and coatings. Its ability to undergo various polymerization reactions under mild conditions has made it a valuable component in developing high-performance materials with tailored properties. For example, researchers have successfully incorporated this compound into polymeric matrices to enhance their thermal stability and mechanical strength.

The study of this compound has also extended into environmental chemistry, where its role as an intermediate in the synthesis of biodegradable plastics has been explored. By leveraging its unique chemical structure, scientists have developed innovative methods to produce eco-friendly materials that degrade more efficiently under natural conditions. This aligns with global efforts to reduce plastic pollution and promote sustainable manufacturing practices.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of Methyl 5-(bromomethyl)-4-chloro-3-(difluoromethyl)pyridine-2-carboxylate with unprecedented accuracy. These computational models have provided valuable insights into its potential interactions with biological systems and its suitability for use in nanotechnology applications.

In conclusion, Methyl 5-(bromomethyl)-4-chloro-3-(difluorom methyl)pyridine-2-carboxylate (CAS No. 1805418-11-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.